Cas no 128483-46-5 ((3Z)-cyclooct-3-en-1-ol)

• Product Name: (3Z)-cyclooct-3-en-1-ol
• CAS No: 128483-46-5
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD34168094
• CID: 5638663
• PubChem ID: 12892322
• Update Time: 2025-07-15

(3Z)-cyclooct-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4114-99-2
• SCHEMBL433262
• 3-Cycloocten-1-ol
• SCHEMBL433263
• EN300-28221438
• 128483-46-5
• (3Z)-cyclooct-3-en-1-ol
• cis-Cyclooctene-4-ol
• PKZBRYXOYZUZIR-RQOWECAXSA-N
• 3-Cycloocten-1-ol, (3Z)-

• MDL： MFCD34168094
• Inchi： 1S/C8H14O/c9-8-6-4-2-1-3-5-7-8/h2,4,8-9H,1,3,5-7H2/b4-2-
• InChI Key： PKZBRYXOYZUZIR-RQOWECAXSA-N
• SMILES： OC1CC=CCCCC1 |c:3|

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.954±0.06 g/cm3(Predicted)
• Boiling Point: 204.6±19.0 °C(Predicted)
• pka: 15.05±0.20(Predicted)

Additional information on (3Z)-cyclooct-3-en-1-ol

Professional Introduction to (3Z)-cyclooct-3-en-1-ol (CAS No. 128483-46-5)

(3Z)-cyclooct-3-en-1-ol, with the chemical formula C₈H₁₀O, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic alcohol, characterized by its cyclooctene backbone and a trans double bond at the 3-position, has garnered considerable attention due to its unique structural properties and potential biological activities. The compound's CAS number, 128483-46-5, serves as a unique identifier in scientific literature and databases, facilitating precise referencing in research and industrial applications.

The synthesis of (3Z)-cyclooct-3-en-1-ol involves sophisticated organic reactions that highlight the compound's structural complexity. One of the most notable synthetic routes includes the dihydroxylation of cyclooctadiene derivatives, followed by selective functionalization to introduce the hydroxyl group at the 1-position. This method underscores the compound's stability and reactivity, making it a versatile intermediate in further chemical modifications.

In recent years, (3Z)-cyclooct-3-en-1-ol has been explored for its potential applications in pharmaceutical development. Its structural motif is reminiscent of natural products found in plants and microorganisms, which often exhibit bioactivity. Preliminary studies have suggested that this compound may possess properties conducive to antimicrobial and anti-inflammatory applications. The trans double bond at the 3-position is particularly intriguing, as it can serve as a scaffold for further derivatization, enabling the creation of novel analogs with enhanced pharmacological profiles.

The compound's stereochemistry is another critical aspect that has attracted research interest. The (3Z)-configuration implies a specific spatial arrangement of atoms, which can significantly influence its interactions with biological targets. Computational modeling has been employed to predict how (3Z)-cyclooct-3-en-1-ol might bind to enzymes or receptors, providing insights into its potential mechanism of action. These studies are crucial for designing derivatives with optimized bioavailability and reduced side effects.

Moreover, (3Z)-cyclooct-3-en-1-ol has been investigated in the context of material science. Its rigid bicyclic structure makes it a promising candidate for polymer additives or monomers that could enhance material properties such as flexibility and thermal stability. Researchers are exploring its incorporation into various polymer matrices to improve performance characteristics, particularly in applications requiring high durability and chemical resistance.

The pharmaceutical industry's interest in (3Z)-cyclooct-3-en-1-ol extends beyond its potential therapeutic uses. It serves as a building block for more complex molecules, allowing chemists to design intricate structures with tailored functionalities. For instance, by introducing various substituents at strategic positions on the cyclooctene ring, researchers can generate libraries of compounds for high-throughput screening against disease targets.

Recent advancements in synthetic methodologies have made it more feasible to produce (3Z)-cyclooct-3-en-1-ol on an industrial scale. Catalytic processes have been developed to streamline its synthesis while maintaining high yields and purity standards. These improvements are essential for ensuring that the compound is available in sufficient quantities for both academic research and commercial applications.

The environmental impact of synthesizing and utilizing (3Z)-cyclooct-3-en-1-ol is also a consideration in modern research practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such sustainable approaches align with broader industry trends toward environmentally responsible manufacturing processes.

In conclusion, (3Z)-cyclooct-3-en-1-ol represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structure, stereochemistry, and reactivity make it a valuable asset in pharmaceutical development, material science, and organic synthesis. As research continues to uncover new possibilities for this molecule, its significance is likely to grow further, driving innovation in both academic and industrial settings.